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Compound of Interest

Compound Name: Tolafentrine-d4

Cat. No.: B1151293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Tolafentrine-d4 is not a commercially cataloged product with a universally defined

structure. This guide proposes a plausible structure for Tolafentrine-d4 based on common

isotopic labeling strategies for use as an internal standard in analytical chemistry. The

proposed structure involves deuteration on the N-methyl group and an adjacent methylene

group. All properties and data related to Tolafentrine-d4 herein are calculated based on this

proposed structure.

Introduction
Tolafentrine is a potent and dual-selective inhibitor of phosphodiesterase 3 (PDE3) and

phosphodiesterase 4 (PDE4).[1] By inhibiting these enzymes, tolafentrine modulates the

intracellular levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine

monophosphate (cGMP), key second messengers in various signaling pathways. This

mechanism of action gives tolafentrine potential therapeutic applications in cardiovascular and

inflammatory diseases.

Tolafentrine-d4 is a deuterated isotopologue of tolafentrine. Isotope-labeled compounds like

Tolafentrine-d4 are invaluable tools in drug metabolism and pharmacokinetic (DMPK) studies,

particularly as internal standards for quantitative bioanalysis by liquid chromatography-mass

spectrometry (LC-MS/MS). The inclusion of deuterium atoms results in a molecule with a

higher mass, allowing it to be distinguished from the non-labeled parent drug by the mass

spectrometer, while maintaining nearly identical physicochemical properties and
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chromatographic retention times. This ensures accurate and precise quantification of the

analyte by correcting for variations during sample preparation and analysis.

Chemical Structure and Properties
The proposed chemical structure for Tolafentrine-d4 is presented below, with the deuterium

atoms highlighted. The deuteration is proposed on the N-methyl group and one of the adjacent

methylene groups of the hexahydro-benzo[c][2]naphthyridine core.

Proposed Chemical Structure of Tolafentrine-d4:

Image of the proposed chemical structure of Tolafentrine-d4 would be placed here.

Table 1: Chemical and Physical Properties of Tolafentrine and Proposed Tolafentrine-d4

Property Tolafentrine Tolafentrine-d4 (Proposed)

IUPAC Name

N-[4-[(4aR,10bS)-8,9-

dimethoxy-2-methyl-

1,2,3,4,4a,10b-

hexahydrobenzo[c]

[2]naphthyridin-6-yl]phenyl]-4-

methylbenzenesulfonamide

N-[4-[(4aR,10bS)-8,9-

dimethoxy-2-(methyl-

d3)-1,2,3,4,4a,10b-

hexahydrobenzo[c]

[2]naphthyridin-1-d-6-

yl]phenyl]-4-

methylbenzenesulfonamide

Molecular Formula C₂₈H₃₁N₃O₄S C₂₈H₂₇D₄N₃O₄S

Molecular Weight 505.63 g/mol 509.65 g/mol

Exact Mass 505.2035 509.2284

CAS Number 139308-65-9 Not available

Appearance White to off-white solid
Expected to be a white to off-

white solid

Solubility Soluble in DMSO
Expected to be soluble in

DMSO

Mechanism of Action and Signaling Pathways
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Tolafentrine exerts its pharmacological effects by inhibiting PDE3 and PDE4. These enzymes

are responsible for the degradation of cAMP and cGMP.[1][3][4]

PDE3 Inhibition: PDE3 is primarily found in cardiovascular tissues, vascular smooth muscle,

and platelets.[2] Its inhibition leads to an increase in intracellular cAMP and cGMP. In cardiac

muscle, elevated cAMP enhances contractility (inotropic effect). In vascular smooth muscle,

increased cAMP and cGMP lead to vasodilation. In platelets, higher cAMP levels inhibit

aggregation.[2]

PDE4 Inhibition: PDE4 is predominantly expressed in inflammatory and immune cells.[5]

Inhibition of PDE4 results in elevated intracellular cAMP levels, which in turn suppresses the

production and release of pro-inflammatory mediators, such as tumor necrosis factor-alpha

(TNF-α) and interleukins. This anti-inflammatory effect makes PDE4 a target for treating

chronic inflammatory diseases.
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Caption: PDE3 Signaling Pathway Inhibition by Tolafentrine.
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Caption: PDE4 Signaling Pathway Inhibition by Tolafentrine in an Immune Cell.

Experimental Protocols
Quantitative Analysis of Tolafentrine in Human Plasma
using LC-MS/MS with Tolafentrine-d4 as an Internal
Standard
This protocol provides a general framework for the quantitative analysis of tolafentrine in a

biological matrix. Optimization of specific parameters will be required for implementation.

Objective: To determine the concentration of tolafentrine in human plasma samples.

Materials:

Tolafentrine analytical standard
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Tolafentrine-d4 (proposed structure) internal standard (IS)

Human plasma (K₂EDTA)

Acetonitrile (ACN), HPLC grade

Formic acid (FA), LC-MS grade

Water, LC-MS grade

96-well protein precipitation plate

96-well collection plate

LC-MS/MS system (e.g., a triple quadrupole mass spectrometer coupled with a UHPLC

system)

Methodology:

Preparation of Stock and Working Solutions:

Prepare 1 mg/mL stock solutions of tolafentrine and Tolafentrine-d4 in DMSO.

Prepare working standard solutions of tolafentrine by serial dilution of the stock solution

with 50:50 ACN:water to create calibration standards.

Prepare a working solution of Tolafentrine-d4 (internal standard) at a suitable

concentration (e.g., 100 ng/mL) in 50:50 ACN:water.

Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample, calibration standard, or quality control sample in a 96-well

plate, add 150 µL of the internal standard working solution in ACN.

Mix thoroughly by vortexing for 2 minutes.

Centrifuge the plate at 4000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean 96-well collection plate.
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Dilute the supernatant 1:1 with water containing 0.1% formic acid prior to injection.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient: A suitable gradient to achieve separation from endogenous plasma

components (e.g., start at 5% B, ramp to 95% B).

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Tolafentrine: Q1 (precursor ion) m/z 506.2 -> Q3 (product ion) m/z [to be determined

experimentally]

Tolafentrine-d4: Q1 (precursor ion) m/z 510.2 -> Q3 (product ion) m/z [to be

determined experimentally]

Optimize MS parameters such as collision energy and declustering potential for

maximum signal intensity.

Data Analysis:

Integrate the peak areas for both tolafentrine and Tolafentrine-d4.

Calculate the peak area ratio (analyte/internal standard).
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Construct a calibration curve by plotting the peak area ratio versus the concentration of

the calibration standards.

Determine the concentration of tolafentrine in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Caption: Workflow for the Quantitative Analysis of Tolafentrine.
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Conclusion
Tolafentrine-d4, as a deuterated analog of the dual PDE3/4 inhibitor tolafentrine, serves as a

critical tool for the accurate and precise quantification of the parent drug in biological matrices.

This technical guide has provided a comprehensive overview of the proposed chemical

structure and properties of Tolafentrine-d4, the mechanism of action of tolafentrine through the

inhibition of PDE3 and PDE4 signaling pathways, and a representative experimental protocol

for its use in a bioanalytical context. The provided diagrams and tables are intended to facilitate

a deeper understanding for researchers, scientists, and drug development professionals

working with this class of compounds. It is important to reiterate that the specific structure of

Tolafentrine-d4 should be confirmed by the supplier or through structural elucidation if

synthesized in-house.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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